2-[(4-Fluorophenyl)methyl]oxane-2-carboxylic acid

• IUPAC Name: 2-[(4-fluorophenyl)methyl]oxane-2-carboxylic acid
• InChI: InChI=1S/C13H15FO3/c14-11-5-3-10(4-6-11)9-13(12(15)16)7-1-2-8-17-13/h3-6H,1-2,7-9H2,(H,15,16)
• InChI Key: WAQGEKILUAXFBY-UHFFFAOYSA-N
• Canonical SMILES: C1CCOC(C1)(CC2=CC=C(C=C2)F)C(=O)O
• Molecular Formula: C13H15FO3
• Molecular Weight: 238.25 g/mol
• CAS RN: 2001207-98-1

Description

2-[(4-Fluorophenyl)methyl]oxane-2-carboxylic acid is a chemical compound with the CAS Number: 2001207-98-1. It has a molecular weight of 238.26. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for 2-[(4-Fluorophenyl)methyl]oxane-2-carboxylic acid is 1S/C13H15FO3/c14-11-5-3-10(4-6-11)9-13(12(15)16)7-1-2-8-17-13/h3-6H,1-2,7-9H2,(H,15,16). This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

2-[(4-Fluorophenyl)methyl]oxane-2-carboxylic acid is a powder that is stored at room temperature. Its molecular weight is 238.26.

Scientific Research Applications

Photocatalysis in Dye Degradation

The synthesis and application of coordination complexes derived from dicarboxylate ligands, such as 4,4′-{[1,2-phenylenebis-(methylene)]bis(oxy)} dibenzoic acid, demonstrate significant potential in photocatalytic degradation of organic dyes, like methyl violet. These complexes, formulated with different metal ions and N-donor coligands, exhibit varied structures and photocatalytic properties, highlighting the versatility of ether-bridged dicarboxylic acids in environmental remediation efforts (Lu et al., 2021).

Advances in Fluorescence Quantum Yield

Research into carbon dots (CDs) with high fluorescence quantum yield has identified organic fluorophores, such as 5-oxo-3,5-dihydro-2H-thiazolo [3,2-a] pyridine-3,7-dicarboxylic acid (TPDCA), as key components. This discovery has significant implications for expanding the applications of CDs in fields like bioimaging and sensing, demonstrating the utility of these organic fluorophores in enhancing the fluorescence properties of CDs (Lei Shi et al., 2016).

Synthesis of N′-Benzylidene-2-(2-Fluorobiphenyl) Propanehydrazides

In the synthesis of N′-benzylidene-2-(2-fluorobiphenyl)propanehydrazides, 2-(2-fluorobiphenyl-4-yl)propanoic acid plays a critical role. This process demonstrates an efficient method for creating compounds with potential antioxidant properties for pharmaceutical applications, showcasing the diverse utility of fluorophenyl compounds in medicinal chemistry (Muhammad Zaheer et al., 2015).

Safety And Hazards

The compound has been assigned the GHS07 pictogram, indicating that it poses certain hazards. The hazard statements associated with it are H302, H315, H319, and H335, which indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation, respectively.